Cas no 2445794-51-2 (2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole)
2445794-51-2 structure
Product Name:2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole
CAS No:2445794-51-2
MF:C5HF3N2O
MW:162.069451093674
CID:6187528
PubChem ID:155821516
Update Time:2025-09-26
2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2445794-51-2
- EN300-26869862
- 2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole
-
- Inchi: 1S/C5HF3N2O/c1-2-3-9-10-4(11-3)5(6,7)8/h1H
- InChI Key: JAUPPVIQGSWWJG-UHFFFAOYSA-N
- SMILES: FC(C1=NN=C(C#C)O1)(F)F
Computed Properties
- Exact Mass: 162.00409715g/mol
- Monoisotopic Mass: 162.00409715g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 38.9Ų
2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26869862-0.05g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 0.05g |
$344.0 | 2025-03-20 | |
| Enamine | EN300-26869862-0.1g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 0.1g |
$515.0 | 2025-03-20 | |
| Enamine | EN300-26869862-0.25g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 0.25g |
$735.0 | 2025-03-20 | |
| Enamine | EN300-26869862-0.5g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 0.5g |
$1158.0 | 2025-03-20 | |
| Enamine | EN300-26869862-1.0g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 1.0g |
$1485.0 | 2025-03-20 | |
| Enamine | EN300-26869862-2.5g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 2.5g |
$2912.0 | 2025-03-20 | |
| Enamine | EN300-26869862-5.0g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 5.0g |
$4309.0 | 2025-03-20 | |
| Enamine | EN300-26869862-10.0g |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95.0% | 10.0g |
$6390.0 | 2025-03-20 | |
| Aaron | AR028VBO-50mg |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95% | 50mg |
$498.00 | 2025-02-17 | |
| Aaron | AR028VBO-100mg |
2-ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole |
2445794-51-2 | 95% | 100mg |
$734.00 | 2025-02-17 |
2-Ethynyl-5-(trifluoromethyl)-1,3,4-oxadiazole Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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